Cas no 1005785-87-4 (6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine)

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine is a versatile organic compound with a unique trifluoromethyl substituent. It exhibits high purity and stability, making it suitable for various synthetic applications. Its imidazo[1,2-a]pyridin-2-amine core structure contributes to its potential in drug discovery and material science. This compound offers excellent compatibility with common organic solvents and reagents, facilitating its use in synthetic pathways.
6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine structure
1005785-87-4 structure
Product Name:6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
CAS No:1005785-87-4
MF:C8H6F3N3
MW:201.148551464081
MDL:MFCD11847748
CID:1010935
PubChem ID:59175690
Update Time:2025-06-20

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
    • 6-(trifluoromethyl)H-imidazo[1,2-a]pyridin-2-amine
    • IMidazo[1,2-a]pyridin-2-aMine, 6-(trifluoroMethyl)-
    • 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • AKOS023249581
    • AS-42667
    • imidazo[1,2-a]pyridin-2-amine,6-(trifluoromethyl)-
    • MFCD11846602
    • A919753
    • 6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-amine
    • CS-0036620
    • SCHEMBL3486088
    • 1005785-87-4
    • 6-(trifluoromethyl)-imidazo[1,2-a]pyridin-2-amine
    • F1967-5706
    • DB-186116
    • 2-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine
    • SY039855
    • MDL: MFCD11847748
    • Inchi: 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-6(12)4-14(7)3-5/h1-4H,12H2
    • InChI Key: ORRZCFMOOYJHJF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=NC(=CN2C=1)N)(F)F

Computed Properties

  • Exact Mass: 201.05138169g/mol
  • Monoisotopic Mass: 201.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.3Ų

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine Pricemore >>

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abcr
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